tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane

• CAS No.: 271769-81-4
• Molecular Formula: C13H21IOSi
• Molecular Weight: 348.29 g/mol
• IUPAC Name: tert-butyl-[(2-iodophenyl)methoxy]-dimethylsilane
• InChI: InChI=1S/C13H21IOSi/c1-13(2,3)16(4,5)15-10-11-8-6-7-9-12(11)14/h6-9H,10H2,1-5H3
• InChI Key: GMVGSRLNSFAUBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=CC=CC=C1I

Description

Tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane is a useful research compound. Its molecular formula is C13H21IOSi and its molecular weight is 348.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 2-iodobenzylalcohol (2.34 g, 10 mmol) in 50 mL DMF was added imidazole (1.02 g, 15 mmol, 1.5 equiv) and TBSCl (1.66 g, 11 mmol, 1.1 equiv). The mixture was stirred at room temperature for 5 h, then 40 mL of water was added. The mixture was transferred to a separatory funnel. The aqueous layer was separated and extracted with ether (2×40 mL). The combined organic layers were then washed with water (2×40 mL), dried with MgSO4 and filtered. The solvent was removed in vacuo and the residue was purified by column chromatography and then Kugelrohr distillation to afford the product (3.107 g, 89%) as a clear colorless liquid.